Cas no 56962-15-3 (2,4-Dichloro-5-hydroxybenzaldehyde)

• Product Name: 2,4-Dichloro-5-hydroxybenzaldehyde
• CAS No: 56962-15-3
• MF: C₇H₄Cl₂O₂
• MW: 191.0115
• MDL: MFCD24674245
• CID: 4652504
• PubChem ID: 15645778
• Update Time: 2025-05-19

2,4-Dichloro-5-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-5-hydroxybenzaldehyde
• DA-04787
• MFCD24674245
• AS-61663
• AKOS027357390
• DTXSID801296949
• 56962-15-3

• MDL： MFCD24674245
• Inchi： 1S/C7H4Cl2O2/c8-5-2-6(9)7(11)1-4(5)3-10/h1-3,11H
• InChI Key： UGFNAHIFKWLQEV-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C(=C(C([H])=C1C([H])=O)O[H])Cl

Computed Properties

• Exact Mass: 189.9588348g/mol
• Monoisotopic Mass: 189.9588348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 2,4-Dichloro-5-hydroxybenzaldehyde

Introduction to 2,4-Dichloro-5-hydroxybenzaldehyde (CAS No. 56962-15-3)

2,4-Dichloro-5-hydroxybenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 56962-15-3, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzene ring substituted with chloro and hydroxyl groups, as well as an aldehyde functional group. The unique structural features of 2,4-Dichloro-5-hydroxybenzaldehyde make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 2,4-Dichloro-5-hydroxybenzaldehyde consists of a benzene ring substituted at the 2- and 4-positions with chlorine atoms and at the 5-position with a hydroxyl group. The aldehyde group is located at the 1-position of the benzene ring. This specific arrangement of functional groups imparts unique reactivity and makes the compound a valuable building block for further chemical modifications. The presence of both electron-withdrawing chloro groups and an electron-donating hydroxyl group creates a balance of electronic properties that can influence its interactions with biological targets.

In recent years, 2,4-Dichloro-5-hydroxybenzaldehyde has been extensively studied for its potential applications in pharmaceutical chemistry. One of the most promising areas of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in developing compounds that interact with enzymes involved in metabolic pathways relevant to cancer and inflammation. The aldehyde functionality allows for further derivatization through condensation reactions, leading to the formation of heterocyclic compounds that exhibit significant biological activity.

A particularly notable application of 2,4-Dichloro-5-hydroxybenzaldehyde is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2,4-Dichloro-5-hydroxybenzaldehyde, researchers have been able to develop novel inhibitors that selectively target specific kinases. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in reducing tumor growth and modulating inflammatory responses.

The role of 2,4-Dichloro-5-hydroxybenzaldehyde in drug discovery has also been explored in the context of antimicrobial agents. The combination of chloro and hydroxyl substituents on the benzene ring enhances its ability to interact with bacterial enzymes and cell membranes, leading to mechanisms that inhibit microbial growth. Recent research has highlighted its potential as an intermediate in synthesizing novel antibiotics that are effective against drug-resistant strains of bacteria. This is particularly relevant in an era where antibiotic resistance poses a significant global health challenge.

2,4-Dichloro-5-hydroxybenzaldehyde has found applications beyond pharmaceuticals. In materials science, it serves as a precursor for synthesizing organic semiconductors and dyes due to its ability to form stable conjugated systems. These materials are integral to advancements in electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique electronic properties conferred by its structure make it an attractive candidate for developing next-generation optoelectronic materials.

The synthesis of 2,4-Dichloro-5-hydroxybenzaldehyde typically involves multi-step organic reactions starting from readily available aromatic precursors. Common synthetic routes include chlorination followed by hydroxylation or vice versa, depending on the desired regioselectivity. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it possible to produce high-purity samples suitable for further applications.

In conclusion, 2,4-Dichloro-5-hydroxybenzaldehyde (CAS No. 56962-15-3) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new methodologies for its utilization, the importance of this compound is likely to grow even further.